Cas no 145459-34-3 (Acetyl-a-CGRP (19-37) (huMan))

• Product Name: Acetyl-a-CGRP (19-37) (huMan)
• CAS No: 145459-34-3
• MF: C₈₈H₁₃₉N₂₅O₂₆
• MW: 1963.19718003273
• CID: 101609
• PubChem ID: 90470081
• Update Time: 2025-04-19

Acetyl-a-CGRP (19-37) (huMan) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-acetyl-L-serylglycylglycyl-L-valyl-L-valyl-L-lysyl-L-asparaginyl-L-asparaginyl-L-phenylalanyl-L-valyl-L-prolyl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-lysyl-L-alanyl-(9CI)
• Ac-a-CGRP (19-37) (human)
• Acetyl-α-CGRP (19-37) (human)
• AC-SER-GLY-GLY-VAL-VAL-LYS-ASN-ASN-PHE-VAL-PRO-THR-ASN-VAL-GLY-SER-LYS-ALA-PHE-NH2
• L-Phenylalaninamide,N-acetyl-L-serylglycylglycyl-L-valyl-L-valyl-L-lysyl-L-asparaginyl-L-aspar...
• L-Phenylalaninamide,N-acetyl-L-serylglycylglycyl-L-valyl-L-valyl-L-lysyl-L-asparaginyl-L-asparaginyl-L-phenylalanyl-L-valyl-L
• Acetyl-a-CGRP (19-37) (huMan)
• 145459-34-3

• Inchi： 1S/C88H139N25O26/c1-43(2)68(84(135)97-40-66(122)100-60(42-115)82(133)101-52(27-18-20-30-89)76(127)98-47(9)74(125)103-54(73(94)124)33-50-23-14-12-15-24-50)109-81(132)58(37-64(93)120)107-87(138)72(48(10)116)112-83(134)61-29-22-32-113(61)88(139)71(46(7)8)111-80(131)55(34-51-25-16-13-17-26-51)104-78(129)57(36-63(92)119)106-79(130)56(35-62(91)118)105-77(128)53(28-19-21-31-90)102-85(136)70(45(5)6)110-86(137)69(44(3)4)108-67(123)39-95-65(121)38-96-75(126)59(41-114)99-49(11)117/h12-17,23-26,43-48,52-61,68-72,114-116H,18-22,27-42,89-90H2,1-11H3,(H2,91,118)(H2,92,119)(H2,93,120)(H2,94,124)(H,95,121)(H,96,126)(H,97,135)(H,98,127)(H,99,117)(H,100,122)(H,101,133)(H,102,136)(H,103,125)(H,104,129)(H,105,128)(H,106,130)(H,107,138)(H,108,123)(H,109,132)(H,110,137)(H,111,131)(H,112,134)/t47-,48+,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,68-,69-,70-,71-,72-/m0/s1
• InChI Key： YDXWYGPSWGKXGU-BGLXGWFVSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(N)=O)NC([C@H](CC(N)=O)NC([C@H](CCCCN)NC([C@H](C(C)C)NC([C@H](C(C)C)NC(CNC(CNC([C@H](CO)NC(C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@@H](CO)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)=O)CCCCN)=O)=O)=O)C(C)C)=O)CC(N)=O)=O)[C@@H](C)O)=O

Computed Properties

• Exact Mass: 1962.03000
• Monoisotopic Mass: 1962.0323096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 27
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 139
• Rotatable Bond Count: 62
• Complexity: 4220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.3
• Topological Polar Surface Area: 829Ų

Experimental Properties

• PSA: 829.20000
• LogP: -0.34200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides